Cas no 4180-13-6 (2-methyloxane-2-carboxylic acid)

• Product Name: 2-methyloxane-2-carboxylic acid
• CAS No: 4180-13-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD09864362
• CID: 1003152
• PubChem ID: 12939291
• Update Time: 2025-05-20

2-methyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyltetrahydro-2H-pyran-2-carboxylic acid
• (2-METHYLTETRAHYDRO-2H-PYRAN-2-CARBOXYLIC ACID )
• tetrahydro-2-methyl-2H-Pyran-2-carboxylic acid
• 2-methyloxane-2-carboxylic acid
• MFCD09864362
• 2-Methyltetrahydro-2H-pyran-2-carboxylic acid, AldrichCPR
• AKOS005172547
• SB22796
• SCHEMBL7385907
• SY012394
• EN300-234642
• LS-03679
• 4180-13-6
• DB-070222
• DTXSID40513487
• Z1198235237
• CS-0104770
• 2-Methyltetrahydropyran-2-carboxylic Acid
• A918444
• D76457
• 2H-Pyran-2-carboxylic acid, tetrahydro-2-methyl-
• ALBB-010761

• MDL： MFCD09864362
• Inchi： 1S/C7H12O3/c1-7(6(8)9)4-2-3-5-10-7/h2-5H2,1H3,(H,8,9)
• InChI Key： KUHXTIPLGHIAGK-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C(=O)O)C

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 256.8°C at 760 mmHg
• Flash Point: 105.1°C
• Refractive Index: 1.464
• PSA: 46.53000
• LogP: 1.03020
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-methyloxane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-41
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyloxane-2-carboxylic acid

Introduction to 2-Methyloxane-2-Carboxylic Acid (CAS No. 4180-13-6)

2-Methyloxane-2-Carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 4180-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its oxane ring substituted with a methoxy group and a carboxylic acid functional group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The oxane core, a six-membered ether-like structure, contributes to the compound's stability and reactivity, while the carboxylic acid moiety provides opportunities for further functionalization and derivatization.

The synthesis of 2-Methyloxane-2-Carboxylic Acid typically involves multi-step organic transformations, often starting from readily available precursors such as methanol and carbon dioxide. Advanced catalytic methods, including transition metal-catalyzed reactions, have been employed to enhance yield and selectivity in its production. These synthetic pathways are not only efficient but also align with the growing emphasis on sustainable chemistry practices, reducing waste and minimizing environmental impact.

In recent years, 2-Methyloxane-2-Carboxylic Acid has been explored for its potential applications in pharmaceutical research. Its structural framework resembles that of certain biologically active molecules, making it a candidate for drug discovery programs. Specifically, researchers have been investigating its role as a precursor in the synthesis of novel heterocyclic compounds, which are known for their diverse pharmacological properties. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory effects, although further clinical investigations are necessary to validate these findings.

The compound's unique chemical profile also makes it relevant in materials science, particularly in the development of advanced polymers and coatings. The presence of both an ether linkage and a carboxylic acid group allows for strong interactions with other polymer chains, potentially leading to materials with enhanced mechanical strength and thermal stability. These properties are highly desirable in industries requiring durable and high-performance materials, such as aerospace and automotive sectors.

From an industrial perspective, the demand for 2-Methyloxane-2-Carboxylic Acid is expected to grow as research continues to uncover new applications. Manufacturers are focusing on optimizing production processes to meet this demand while adhering to stringent quality control measures. This ensures that the compound remains consistent in purity and performance across various applications.

The safety profile of 2-Methyloxane-2-Carboxylic Acid is another critical aspect that has been thoroughly evaluated. While the compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent any unintended exposure. Laboratory protocols emphasize the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this substance. Additionally, storage conditions should be controlled to avoid degradation or contamination.

In conclusion, 2-Methyloxane-2-Carboxylic Acid (CAS No. 4180-13-6) represents a fascinating compound with broad utility in pharmaceuticals and materials science. Its synthesis reflects modern advancements in organic chemistry, while its potential applications highlight its versatility. As research progresses, this compound is poised to play an increasingly significant role in both academic and industrial settings.